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‘ Compound of Interest

Compound Name: (2-Hydroxyquinolin-3-yl)boronic acid

CAS No.: 1101864-58-7

Cat. No.: B1391804

(2-Hydroxyquinolin-3-yl)boronic acid is a heterocyclic organic compound that has garnered significant interest within the fields of medicinal chemis
unigue structure, combining a quinoline scaffold with a reactive boronic acid moiety, makes it a valuable intermediate for synthesizing complex molec
renowned for their role in Suzuki-Miyaura cross-coupling reactions to form new carbon-carbon bonds, a cornerstone of modern drug discovery.[1] Fur
a privileged structure found in numerous biologically active compounds, and boronic acid-containing molecules are being investigated as potent enzy
kinases implicated in cancer.[2][3]

While generally considered stable and of low toxicity, the broader class of boronic acids and their derivatives are not without hazards.[1][3][4] The spe
acid group and the potential biological activity of the quinoline heterocycle necessitate a thorough understanding of the material's properties to ensure
provides an in-depth, experience-driven framework for researchers, scientists, and drug development professionals to manage (2-Hydroxyquinolin-:
effectively in a laboratory setting. Our focus is on the causality behind each procedural step, creating a self-validating system of protocols grounded i

Section 1: Comprehensive Hazard Identification and Risk Assessment

A foundational principle of laboratory safety is a complete understanding of the potential hazards of a substance before it is handled. (2-Hydroxyquir
solid, typically a powder, which presents primary risks through inhalation of dust and direct contact with skin and eyes.

Globally Harmonized System (GHS) Classification

The compound is classified under GHS with several key hazard statements that dictate the necessary precautions. These classifications are derived -
itself or structurally similar boronic acids.[5][6][7][8]

GHS Hazard Classification for (2-Hydroxyquinolin-3-yl)boronic acid

Pictograms
Signal Word Warning

H302: Harmful if swallowed.[6][8][9] H312: Harmful in contact with skin.
Hazard Statements irritation.[5][6][7] H319: Causes serious eye irritation.[5][6][7] H332: Hai

H335: May cause respiratory irritation.[5][6][7]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7] P264: Wast
handling.[7] P280: Wear protective gloves/eye protection/face protectio
Precautionary Statements (Selected) ON SKIN: Wash with plenty of soap and water.[7] P305+P351+P338: I
cautiously with water for several minutes. Remove contact lenses, if pr
Continue rinsing. P501: Dispose of contents/container to an approved \

Toxicological Profile and Routes of Exposure

The primary health risks are associated with its irritant properties and potential harm upon absorption.

« Inhalation: Inhaling the dust can lead to irritation of the respiratory tract.[9][11] The causality is the direct interaction of the fine particles with the mu
throat, and lungs.
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« Skin Contact: Direct contact can cause skin irritation.[9][11] Prolonged or repeated exposure may lead to dermatitis. Some data also suggests the «
absorbed through the skin.[6]

« Eye Contact: This is a significant risk. The compound is classified as causing serious eye irritation.[11] Direct contact of the powder with the eyes ¢
potential damage if not promptly and thoroughly flushed.

» Ingestion: The compound is considered harmful if swallowed.[6][9] Ingestion may lead to gastrointestinal irritation.[9]

It is also critical to consider that boronic acids can be metabolized in vivo to boric acid.[1] Boric acid itself is classified with reproductive toxicity (H360
damage the unborn child), which underscores the importance of minimizing exposure for all personnel, especially those of reproductive age.[10][12]

Chemical Reactivity and Incompatibilities

Understanding chemical stability is key to safe storage and handling during reactions.
« Stability: The compound is generally stable under recommended storage conditions. However, it is noted to be sensitive to light and may require pr
* Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids, as these can lead to vigorous and potentially hazardous reacti

« Hazardous Decomposition Products: In the event of a fire, thermal decomposition can produce toxic gases, including carbon monoxide (CO), carbc
oxides (NOx).[11]

Section 2: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, starting with robust engineering controls and supplemented by appropriate PPE, is essential. The goal is to minim
as low as reasonably achievable.

Engineering Controls: The First Line of Defense

The primary control measure when handling any powdered chemical is to prevent it from becoming airborne or to contain it at the source.

« Chemical Fume Hood: All weighing and handling of (2-Hydroxyquinolin-3-yl)boronic acid powder should be performed inside a certified chemice
negotiable. The hood's constant airflow draws dust and potential vapors away from the user's breathing zone, providing the most critical layer of pr

« Ventilation: The laboratory itself must be well-ventilated to ensure any fugitive emissions are diluted and removed.[14]

« Safety Stations: An operational eyewash station and safety shower must be readily accessible in the immediate vicinity of where the compound is t

Personal Protective Equipment (PPE): The Essential Barrier

PPE is not a substitute for good engineering controls but is a mandatory final barrier between the researcher and the chemical.

Required Personal Protective Equipment (PPE)

Chemical safety goggles are mandatory. A face shield should be worn ¢
Eye/Face Protection procedures with a higher risk of splashing or dust generation (e.g., tran
quantities).[15]

Chemical-resistant gloves (nitrile gloves are a common and effective ct
Skin Protection Inspect gloves for any defects before use and change them immediatel

suspected. A lab coat (preferably buttoned) is required to protect skin a

Under normal conditions within a fume hood, respiratory protection is n
Respiratory Protection However, if engineering controls fail or for cleaning up a significant spill
NIOSH/MSHA-approved respirator with an appropriate particulate filter

Section 3: Standard Operating Procedures for Handling and Storage

Adherence to standardized protocols is crucial for ensuring both safety and experimental reproducibility.
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Step-by-Step Handling Protocol

The following workflow is designed to minimize dust generation and prevent contamination.

4 Preparation

Don full PPE:
Lab Coat, Goggles, Gloves

Y

G/erify Fume Hood is OperationaD
. )
4 N

Handling Solid
v

Place closed container,
weigh boat, and tools in hood

A/
Slowly open container
to avoid aerosolizing powder
A/

Use spatula to carefully
transfer desired amount

A

[Securely close primary containea
. )

Cleanup % Disposal

Clean tools and work surface
inside the hood

A
Place contaminated items
(weigh boat, wipes) in sealed waste bag

Y

Remove gloves and wash hands
thoroughly
. J

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Powdered (2-Hydroxyquinolin-3-yl)boronic acid.

Best Practices for Storage

Proper storage is essential for maintaining the chemical's integrity and preventing accidental exposure or degradation.
« Container: Keep the compound in its original, tightly sealed container.[11][13][15]

« Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[11][14][15] It should be stored locked up and away from ge
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« Environment: Some suppliers recommend storage under an inert atmosphere (e.g., nitrogen) and at reduced temperatures (refrigerated or at -20°C

[15][17] This is a critical consideration to prevent degradation that could affect experimental outcomes.

* Segregation: Store separately from incompatible materials, particularly strong oxidizing agents and acids.[9][11]

Section 4: Emergency Response Protocols

Preparedness is key to mitigating the impact of an accidental exposure or spill. All personnel must be familiar with these procedures before beginning

First-Aid Measures for Exposure

Immediate and appropriate action can significantly reduce the severity of an injury.

Exposure Route

Immediate First-Aid Protocol

Inhalation

Immediately move the affected person to fresh air. If breathing is difficu
coughing or shortness of breath persist, seek immediate medical attent

Skin Contact

Immediately remove all contaminated clothing. Wash the affected skin
plenty of soap and water for at least 15 minutes. If skin irritation develo
medical advice.[5][9]

Eye Contact

Immediately flush eyes with copious amounts of water for at least 15 m
eyelids open to ensure the entire surface is rinsed. Remove contact ler
easy to do. Seek immediate medical attention.[9][11]

Ingestion

Do NOT induce vomiting. Rinse the mouth thoroughly with water. If the
and alert, they may drink a small amount of water. Call a poison control
immediate medical attention.[9][11][16]

Crucial Note: When seeking medical attention, always bring the Safety Data Sheet (SDS) for the compound.[5]

Spill and Leak Containment

A calm and methodical response to a spill is essential to prevent further exposure and contamination.
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Spill Occurs

EAlert others in the area]

Evacuate if necessary.

Y

Don appropriate PPE:
Respirator, Goggles,
Gloves, Lab Coat

\
Cover spill with absorbent material
if liquid, or gently sweep if solid.
AVOID CREATING DUST.

Y

Carefully scoop material
into a labeled, sealed container
for hazardous waste.

A4

Decontaminate the spill area
with an appropriate solvent
and clean wipes.

\
[ Dispose of all contaminated ]

materials as hazardous waste.

Click to download full resolution via product page

Caption: Emergency Response Flowchart for a Chemical Spill.

Section 5: Waste Disposal
Chemical waste management is a regulated and critical final step in the laboratory workflow.

* Regulatory Compliance: All waste containing (2-Hydroxyquinolin-3-yl)boronic acid, including the compound itself, contaminated materials (e.g.,
towels), and empty containers, must be disposed of as hazardous waste.[13]

« Procedure: Do not dispose of this chemical down the drain or in general trash.[12] Collect all waste in a clearly labeled, sealed container. This cont
approved and licensed hazardous waste disposal facility in accordance with all local, state, and federal regulations.[11]

Conclusion

(2-Hydroxyquinolin-3-yl)boronic acid is a valuable tool for chemical innovation. However, its utility in the lab is directly proportional to the respect a
handled. By integrating the principles of hazard identification, robust engineering controls, mandatory PPE, and strict adherence to handling and eme
can safely unlock the potential of this versatile compound. Safety is not merely a set of rules but a self-validating system of professional practice that
and the integrity of the scientific work.
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cGRMfGUZYjQyZGIOYjYOZGFKNDYWYJE3Y2FiYjl4YjU3Yjl3MjM3ZGFjZGEQYjI5ZWYXNTBIN2YOY|QyYjlI5ZGYXY|E)

o SAFETY DATA SHEET (Quinoline-3-boronic acid). Thermo Fisher Scientific. [Link]

« Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. National Center for Biotechnology Information (I
» Boronic Acid-Containing 3H- pyrazolo[4,3-flquinoline Compounds as Dual CLK/ROCK Inhibitors with Anticancer Properties. MDPI. [Link]

« Safety Data Sheet: Boric acid. Chemos GmbH & Co0.KG. [Link]

* Moderate Toxicity of Potential Boron-containing Therapeutic, Dipotassium-trioxohydroxytetrafl uorotriborate. SciELO. [Link]

« Relation of Metal-Binding Property and Selective Toxicity of 8-Hydroxyquinoline Derived Mannich Bases Targeting Multidrug Resistant Cancer Cell:

» Mechanism of action of an Ir(iii) complex bearing a boronic acid active as a H202-responsive photosensitizer: ROS generation and quinone methic
scavenging. Royal Society of Chemistry. [Link]

» Packaging - How to store highly sensitive drugs? Functional coatings. A3P. [Link]
« Safe handling and delivery of biological medications during the COVID-19 pandemic. National Center for Biotechnology Information (PMC). [Link]
« a-Triazolylboronic Acids: A Novel Scaffold to Target FLT3 in AML. National Center for Biotechnology Information (PMC). [Link]

« Selective on-line detection of boronic acids and derivatives in high-performance liquid chromatography eluates by post-column reaction with alizari

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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